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Compound of Interest

Compound Name: Trimetrexate Glucuronate

Cat. No.: B1212444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimetrexate Glucuronate (NSC 352122) is a potent, non-classical, lipid-soluble antifolate

agent that acts as a competitive inhibitor of the enzyme dihydrofolate reductase (DHFR).[1][2]

[3][4] Unlike methotrexate, it does not undergo polyglutamylation.[5] Inhibition of DHFR disrupts

the synthesis of purine nucleotides and thymidylate, which are essential for DNA and RNA

synthesis, ultimately leading to cell death.[1][2][4][6][7][8] These characteristics make

Trimetrexate Glucuronate a valuable tool for in vitro studies in cancer research and other

areas involving rapidly proliferating cells.[7][9] This document provides detailed protocols for

the preparation and use of Trimetrexate Glucuronate solutions in cell culture applications.

Data Presentation
Physicochemical and Solubility Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1212444?utm_src=pdf-interest
https://www.benchchem.com/product/b1212444?utm_src=pdf-body
https://www.rxlist.com/neutrexin-drug.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trimetrexate
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/trimetrexate-glucuronate
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=7613
https://scholarship.libraries.rutgers.edu/esploro/outputs/journalArticle/Sequence-dependent-enhancement-of-HCT-8-cell-kill/991031665220204646
https://www.rxlist.com/neutrexin-drug.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Trimetrexate
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?tab=clinical&ligandId=7613
https://www.medchemexpress.com/trimetrexate-glucuronate.html
https://go.drugbank.com/drugs/DB01157
https://dcchemicals.com/product_show-trimetrexate-glucuronate.html
https://www.benchchem.com/product/b1212444?utm_src=pdf-body
https://go.drugbank.com/drugs/DB01157
https://www.medchemexpress.com/Trimetrexate.html
https://www.benchchem.com/product/b1212444?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₅H₃₃N₅O₁₀ [10][11]

Molecular Weight 563.56 g/mol [1][8][10]

Appearance
Pale greenish-yellow powder

or cake
[1]

Solubility in Water > 50 mg/mL [1][2]

Solubility in DMSO 100 mg/mL (177.44 mM) [10]

pKa (Trimetrexate free base) 8.0 (in 50% methanol/water) [1]

Solution Stability
Condition Stability Source

Reconstituted in Water (Room

Temperature, 20-25°C)
Stable for 6 hours [1]

Reconstituted in Water

(Refrigerated, 2-8°C)
Stable for 24 hours [1]

Stock Solution in DMSO

(-20°C)
Up to 1 month [6]

Stock Solution in DMSO

(-80°C)
Up to 6 months [6]

Signaling Pathway
The primary mechanism of action of Trimetrexate Glucuronate is the inhibition of

dihydrofolate reductase (DHFR), a key enzyme in folate metabolism. This inhibition leads to a

depletion of tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines and

thymidylate, which are essential building blocks for DNA and RNA.
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Caption: Mechanism of action of Trimetrexate Glucuronate.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol is suitable for preparing a concentrated stock solution for long-term storage.

Materials:

Trimetrexate Glucuronate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of Trimetrexate Glucuronate powder. For 1

mL of a 10 mM stock solution, you will need 5.6356 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. To aid

dissolution, vortex the solution gently or use sonication.[6]
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Aliquotting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes

in sterile microcentrifuge tubes. This prevents multiple freeze-thaw cycles which can degrade

the compound.[6]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[6]

Protocol 2: Preparation of a 1 mg/mL Stock Solution in
Water
This protocol is suitable for preparing a stock solution for immediate or short-term use.

Materials:

Trimetrexate Glucuronate powder

Sterile, nuclease-free water

Sterile, DNase/RNase-free conical tubes

Vortex mixer

0.22 µm sterile syringe filter

Procedure:

Aseptic Technique: Work in a sterile environment.

Weighing: Weigh the desired amount of Trimetrexate Glucuronate powder. For 10 mL of a

1 mg/mL solution, you will need 10 mg.

Dissolution: Add the appropriate volume of sterile water to the powder. Vortex gently until the

powder is completely dissolved. The solution should be a clear, pale greenish-yellow.[1]

Sterilization: Filter-sterilize the solution using a 0.22 µm syringe filter into a sterile conical

tube.
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Storage: Use the solution immediately. If necessary, it can be stored at room temperature for

up to 6 hours or at 2-8°C for up to 24 hours.[1] Do not freeze aqueous solutions.

Protocol 3: Treating Cultured Cells with Trimetrexate
Glucuronate
This protocol provides a general guideline for treating adherent or suspension cells in culture.

The optimal concentration and exposure time should be determined empirically for each cell

line and experimental setup.

Materials:

Cultured cells in appropriate growth medium

Trimetrexate Glucuronate stock solution (from Protocol 1 or 2)

Sterile, pre-warmed complete growth medium

Sterile serological pipettes and pipette tips

Procedure:

Cell Seeding: Seed cells at a density that will ensure they are in the logarithmic growth

phase at the time of treatment.

Preparation of Working Solution:

Thaw an aliquot of the DMSO stock solution (Protocol 1) at room temperature or retrieve

the aqueous stock solution (Protocol 2) from storage.

Calculate the volume of stock solution needed to achieve the desired final concentration in

your cell culture vessel.

Prepare a serial dilution of the stock solution in pre-warmed complete growth medium to

create a working solution. It is recommended to add a small volume of the working

solution to the cells (e.g., 1-10 µL per mL of culture medium) to minimize solvent effects.

Cell Treatment:
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For adherent cells, remove the existing medium and replace it with the medium containing

the desired concentration of Trimetrexate Glucuronate.

For suspension cells, add the appropriate volume of the working solution directly to the

cell suspension.

Incubation: Incubate the cells for the desired exposure time (e.g., 24, 48, or 72 hours) under

standard cell culture conditions (e.g., 37°C, 5% CO₂).

Leucovorin Rescue (Optional but Recommended): In clinical use and some in vitro studies,

leucovorin (folinic acid) is co-administered to rescue normal cells from the toxic effects of

Trimetrexate.[1] If your experimental design requires this, leucovorin should be added

concurrently or after Trimetrexate treatment.

Downstream Analysis: After the incubation period, harvest the cells for downstream analysis

(e.g., viability assays, cell cycle analysis, western blotting).

Important Considerations:

Solvent Control: Always include a vehicle control (e.g., medium with the same concentration

of DMSO used for the highest drug concentration) in your experiments.

Concentration Range: The effective concentration of Trimetrexate Glucuronate can vary

significantly between cell lines. A starting point for concentration-response experiments could

be in the range of 0.01 µM to 10 µM. For example, a concentration of 0.1 µM has been

shown to inhibit cell growth in SNU-C4 and NCI-H630 cell lines.[9]

Safety Precautions: Trimetrexate Glucuronate is a cytotoxic agent. Handle with appropriate

personal protective equipment (gloves, lab coat, safety glasses). If it comes into contact with

skin or mucous membranes, wash thoroughly with soap and water.[1] Dispose of waste

according to institutional guidelines for cytotoxic drugs.

Experimental Workflow
The following diagram outlines the general workflow for preparing and using Trimetrexate
Glucuronate in cell culture experiments.
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Caption: General workflow for Trimetrexate Glucuronate experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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